- Stereoselective Interaction Between Tetrahydropalmatine Enantiomers and CYP Enzymes in Human Liver MicrosomesChirality, 2013, 25(1), 43-47,
Cas no 125-73-5 (Morphinan-3-ol,17-methyl-, (9a,13a,14a)-)
125-73-5 structure
Morphinan-3-ol,17-methyl-, (9a,13a,14a)- Properties
Names and Identifiers
-
- Morphinan-3-ol,17-methyl-, (9a,13a,14a)-
- Dextrorphan
- DEXTRORPHAN D-TARTRATE
- DEXTRORPHAN-D -TARTRATE
- (+)-3-hydroxy-N-methylmorphinan
- (+)-N-Methylmorphinan-3-ol
- D-3-hydroxy-N-methylmorphinan
- Dextro-Dromoran
- Dextrorphane
- d-Form of levorphanol
- d-Levorphanol
- O-Demethyl dextromethorphan
- Racemorphan
- Ro 1-6794
- 17-Methylmorphinan-3-ol
- DextroMethorphan IMpurity B
- (+)-dextrorphan
- 9.alpha.,13.alpha.,14.alpha.-Morphinan-3-ol, 17-methyl-
- 04B7QNO9WS
- DEXTRORPHAN [MART.]
- Dextrorphan, 1mg/ml in Methanol
- Morphinan-3-ol, 17-methyl-, (9alpha,13alpha,14alpha)-
- (+)-3-Hydroxy-N-methylmorphinan
- Dextrorphane [INN-French]
- DEXTRORPHAN [WHO-DD]
- Destrorfano [DCIT]
- DTXCID601436721
- (+-)-17-Methylmorphinan-3-ol
- (4bR,8aS,9R)-11-Methyl-6,7,8,8a,9,10-hexahydro-5H-9,4b-(epiminoethano)phenanthren-3-ol
- Dextrorphane (INN-French)
- Destrorfano
- 9-alpha,13-alpha,14-alpha-Morphinan-3-ol, 17-methyl-
- BDBM50001000
- Levo-Dromoran (Salt/Mix)
- 2H-10,4a-(Iminoethano)phenanthren-6-ol, 1,3,4,9,10,10a-hexahydro-11-methyl-, (+)-
- CHEBI:29133
- Dextrorphanum (INN-Latin)
- 17-METHYL-9.ALPHA.,13.ALPHA.,14.ALPHA.-MORPHINAN-3-OL
- DEXTRORPHAN
- DEXTROMETHORPHAN HYDROBROMIDE IMPURITY B (EP IMPURITY)
- 17-methyl-9alpha,13alpha,14alpha-morphinan-3-ol
- DEXTROMETHORPHAN HYDROBROMIDE IMPURITY B [EP IMPURITY]
- Levorphanol d-form
- Lemoran (Salt/Mix)
- (+)-cis-1,3,4,9,10,10a-Hexahydro-11-methyl-2H-10,4a-iminoethanophenanthren-6-ol
- d-3-Hydroxy-N-methylmorphinan
- CHEMBL1254766
- BRN 0088093
- Q659468
- SCHEMBL115577
- Dextrorfano
- Dextrorfano (INN-Spanish)
- LEVORPHANOL D-FORM [MI]
- DTXSID301014178
- (1R,9R,10S)-17-Methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-4-ol
- DEXTRORPHAN [INN]
- DEXTRORPHAN (MART.)
- Ent-17-methylmorphinan-3-ol
- GTPL9052
- 9alpha,13alpha,14alpha-Morphinan-3-ol, 17-methyl-
- EINECS 204-754-3
- MORPHINAN-3-OL, 17-METHYL-, (9.ALPHA.,13.ALPHA.,14.ALPHA.) -
- 125-73-5
- RO-1-6794
- Morphinan-3-ol, 17-methyl-, (9.alpha.,13.alpha.,14.alpha.)-
- DB14682
- D-levorphanol
- Dextrorphanum
- NS00009547
- Dextrorphanum [INN-Latin]
- PDSP2_001522
- DEXTROMETHORPHAN_met001
- Dextrorphan [INN:BAN]
- UNII-04B7QNO9WS
- Dextrorfano [INN-Spanish]
- 4-21-00-01364 (Beilstein Handbook Reference)
- D-morphan
- (1S,9S,10S)-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-4-ol
- Morphinan, 3-hydroxy-N-methyl, (+)-
- +Expand
-
- RWTWIZDKEIWLKQ-UHFFFAOYSA-N
- InChI=1S/C17H23NO.C4H6O6/c1-18-9-8-17-7-3-2-4-14(17)16(18)10-12-5-6-13(19)11-15(12)17;5-1(3(7)8)2(6)4(9)10/h5-6,11,14,16,19H,2-4,7-10H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)
- OC(C(C(C(=O)O)O)O)=O.OC1C=CC2=C(C34CCN(C)C(C2)C3CCCC4)C=1
Computed Properties
- 407.19400
- 5
- 8
- 3
- 257.177964357g/mol
- 29
- 491
- 0
- 0
- 5
- 0
- 0
- 2
- nothing
- 3
- 0
- 23.5Ų
Experimental Properties
- 0.89570
- 138.53000
- 1.5200 (estimate)
- 400.62°C (rough estimate)
- ≥195 °C
- saline: soluble(lit.)
- White off white crystals
- D20 +56.3° (c = 3 in abs alcohol)
- 0.9711 (rough estimate)
Morphinan-3-ol,17-methyl-, (9a,13a,14a)- Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: NADPH , NADP , Magnesium chloride , Cytochrome P450 CYP1A2 Solvents: Dimethyl sulfoxide , Water ; pH 7.4, 37 °C
Reference
Morphinan-3-ol,17-methyl-, (9a,13a,14a)- Raw materials
Morphinan-3-ol,17-methyl-, (9a,13a,14a)- Preparation Products
- Acetaminophen (103-90-2)
- Morphinan-3-ol,17-methyl-, (9a,13a,14a)- (125-73-5)
- 6-Hydroxytaxol (153212-75-0)
- 6-Hydroxy Chlorzoxazone (1750-45-4)
- 4-Hydroxytolbutamide (5719-85-7)
- 6,17-Dihydroxy-6b,17b-androst-4-en-3-one (62-99-7)
- 5-Hydroxy Omeprazole (~5% Triethylamine as stabilizer) (92340-57-3)
- Umbelliferone (93-35-6)
Morphinan-3-ol,17-methyl-, (9a,13a,14a)- Related Literature
-
Andrew V. Stachulski,Xiaoli Meng Nat. Prod. Rep. 2013 30 806
-
Endler M. Borges,Mauricio A. Rostagno,M. Angela A. Meireles RSC Adv. 2014 4 22875
-
Ling Tang,Xiaoying Wang,Bin Guo,Ming Ma,Bo Chen,Song Zhan,Shouzhuo Yao RSC Adv. 2013 3 15875
-
Siawash Ahmar,Christian Nitschke,Niranjan Vijayaratnam,Daniel G. MacDonald,Dieter Fenske,John F. Corrigan New J. Chem. 2011 35 2013
-
Antonia F. Stepan,Vincent Mascitti,Kevin Beaumont,Amit S. Kalgutkar Med. Chem. Commun. 2013 4 631
-
E. S. Stern Q. Rev. Chem. Soc. 1951 5 405
-
Siawash Ahmar,Christian Nitschke,Niranjan Vijayaratnam,Daniel G. MacDonald,Dieter Fenske,John F. Corrigan New J. Chem. 2011 35 2013
-
Franck Merlier,Rachid Jellali,Eric Leclerc Analyst 2017 142 3747
-
F. Bergel,A. L. Morrison Q. Rev. Chem. Soc. 1948 2 349
-
Franck Merlier,Rachid Jellali,Eric Leclerc Analyst 2017 142 3747
-
Xufeng Tao,Lingli Zheng,Yan Qi,Youwei Xu,Lina Xu,Lianhong Yin,Xu Han,Kexin Liu,Jinyong Peng RSC Adv. 2014 4 54026
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